Cas no 1448135-76-9 (2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine)

• Product Name: 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine
• CAS No: 1448135-76-9
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5402827
• Update Time: 2025-08-05

2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine Chemical and Physical Properties

Names and Identifiers

• (2-methoxypyridin-3-yl)-(4-pyrazin-2-yloxypiperidin-1-yl)methanone
• 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine

• Inchi： 1S/C16H18N4O3/c1-22-15-13(3-2-6-19-15)16(21)20-9-4-12(5-10-20)23-14-11-17-7-8-18-14/h2-3,6-8,11-12H,4-5,9-10H2,1H3
• InChI Key： KEBCTMWMBFTIKO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1OC)(N1CCC(OC2=NC=CN=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine

Introduction to Compound with CAS No. 1448135-76-9 and Product Name: 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine

The compound with the CAS number 1448135-76-9 and the product name 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including pyrazine, piperidine, and methoxypyridine moieties, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors targeting various biological pathways. Among these, compounds containing pyrazine and piperidine rings have shown promise due to their ability to interact with biological targets with high specificity. The specific arrangement of atoms in 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine allows for precise modulation of its pharmacological properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By designing molecules that can interact with these enzymes, researchers aim to develop drugs that can either enhance or inhibit their activity, thereby treating various diseases. The structural features of 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine suggest that it may be capable of binding to specific enzyme targets, potentially leading to the development of new therapeutic agents.

Recent studies have highlighted the importance of pyrazine derivatives in medicinal chemistry. Pyrazines are heterocyclic compounds that exhibit a wide range of biological activities. They have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a piperidine ring into the pyrazine core further enhances the compound's potential bioactivity. Piperidine derivatives are known for their ability to interact with various biological targets, including kinases and G protein-coupled receptors (GPCRs). This dual functionality makes 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine a particularly interesting molecule for drug discovery.

The methoxypyridine moiety in the compound's structure also contributes to its potential therapeutic applications. Methoxypyridines are commonly found in biologically active molecules and have been shown to enhance the solubility and bioavailability of drugs. Additionally, they can serve as pharmacophores that interact with biological targets, thereby modulating their activity. The presence of this group in 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine suggests that it may exhibit enhanced pharmacological properties compared to simpler analogs.

In vitro studies have begun to explore the biological activity of 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine. Initial results indicate that it may possess inhibitory activity against certain enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interfere with the activity of kinases involved in cancer progression. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in cancer cells. By inhibiting these kinases, drugs like 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine could potentially slow down or halt cancer cell growth.

Furthermore, the compound's ability to cross the blood-brain barrier is an important consideration for its potential therapeutic applications. Many neurological disorders are caused by disruptions in neural signaling pathways. If 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine can effectively cross this barrier, it could be developed into a treatment for conditions such as Alzheimer's disease or Parkinson's disease. Research is ongoing to evaluate this property and other pharmacokinetic parameters.

The synthesis of 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. This level of synthetic complexity underscores the compound's structural sophistication and highlights the expertise required to produce it on a scalable basis.

As research continues, new applications for 1448135-76-9 and its derivatives are likely to emerge. The pharmaceutical industry is constantly seeking novel compounds that can address unmet medical needs. The unique structural features of this compound make it a valuable tool for researchers exploring new therapeutic strategies.

In conclusion, 1448135-76-9 and its product name 2-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]oxy}pyrazine represent a promising advancement in chemical biology and pharmaceutical research. Their intricate molecular structure and potential bioactivity make them attractive candidates for further investigation. As research progresses, we can expect to see more applications for this compound in drug discovery and therapeutic development.